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Abstract

This technical guide provides an in-depth examination of the molecular structure and chemical
properties of cyanocobalamin (Vitamin B12). Cyanocobalamin is a vital water-soluble vitamin
with a complex organometallic structure, playing a crucial role in various metabolic processes.
This document outlines its intricate molecular architecture, details its physicochemical
properties, and presents standardized experimental protocols for its analysis. Furthermore, it
includes visualizations of its structure, a typical analytical workflow, and its metabolic pathway
to facilitate a comprehensive understanding for researchers, scientists, and professionals in
drug development.

Molecular Structure of Cyanocobalamin

Cyanocobalamin is one of the most structurally complex vitamins.[1] Its core structure
consists of a corrin ring, which is similar to the porphyrin ring found in heme, but with two of the
pyrrole rings directly bonded.[2] At the center of this corrin ring lies a cobalt (Co) atom.[3] The
chemical formula for cyanocobalamin is CesHssCoN140O14P, and it has a molecular weight of
approximately 1355.4 g/mol .[4][5]

The structure can be broken down into three main parts:
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» The Corrin Ring: A macrocyclic system with a centrally located cobalt ion.

e An Upper Axial Ligand: A cyanide group (-CN) coordinated to the cobalt atom. This cyanide
group is an artifact of the historical isolation process and stabilizes the molecule.[6]

e A Lower Axial Ligand: A 5,6-dimethylbenzimidazole nucleotide, which is attached to the
cobalt atom and also linked to the corrin ring via a ribose-phosphate-propanolamine side
chain.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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